Cas no 1208314-98-0 (B-(5-chloro-3-methyl-2-pyridinyl)-Boronic acid)

• Product Name: B-(5-chloro-3-methyl-2-pyridinyl)-Boronic acid
• CAS No: 1208314-98-0
• MF: C₆H₇BClNO₂
• MW: 171.389280557632
• CID: 1101862
• PubChem ID: 129915580
• Update Time: 2025-04-20

B-(5-chloro-3-methyl-2-pyridinyl)-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(5-chloro-3-methyl-2-pyridinyl)-Boronic acid
• 1208314-98-0
• DB-415688
• B-(5-Chloro-3-methyl-2-pyridinyl)boronic acid
• (5-chloro-3-methylpyridin-2-yl)boronic acid

• Inchi： 1S/C6H7BClNO2/c1-4-2-5(8)3-9-6(4)7(10)11/h2-3,10-11H,1H3
• InChI Key： MPXGJBXBDVPBIN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(B(O)O)C(C)=C1

Computed Properties

• Exact Mass: 171.0258363g/mol
• Monoisotopic Mass: 171.0258363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų